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Compound of Interest

Compound Name: 6-Nitro-1-indanone

Cat. No.: B1293875 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds. This document provides immediate, essential

safety and logistical information for the handling and disposal of 6-Nitro-1-indanone, a yellow

crystalline solid used in chemical synthesis.[1] Adherence to these procedural guidelines is

critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Quantitative Data
6-Nitro-1-indanone is classified as a harmful and irritant substance.[1] It is harmful if

swallowed or inhaled and causes skin and serious eye irritation.[1] It may also cause

respiratory irritation.[1] There is limited evidence of a carcinogenic effect.[1]
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Property Value Source

Appearance Yellow crystal or yellow powder [1]

Molecular Formula C9H7NO3 [1]

Melting Point 71-73 °C [1]

Boiling Point 332.0 ± 31.0 °C (Predicted) [1]

Flash Point 169.8°C [1]

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H332 (Harmful if

inhaled), H335 (May cause

respiratory irritation)

GHS Precautionary

Statements

P261, P280, P301+P312,

P302+P352, P304+P340,

P305+P351+P338

Occupational Exposure Limit

(OEL)

Not established. In the

absence of a specific OEL, a

conservative approach such as

control banding or using a

surrogate OEL for a

structurally similar toxic

powdered substance is

recommended.

Operational Plan: Step-by-Step Handling
Procedures
This operational plan provides a procedural workflow for the safe handling of 6-Nitro-1-
indanone from receipt to use in experimental protocols.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is clearly labeled with the chemical name, CAS number (24623-24-3),

and appropriate hazard pictograms.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1]

Keep the container tightly closed.

2. Engineering Controls:

All handling of solid 6-Nitro-1-indanone that may generate dust must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ensure easy access to an eyewash station and a safety shower.

3. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet appropriate government

standards. A face shield should be worn in addition to goggles when there is a significant risk

of splashing.

Skin Protection:

Gloves: Wear nitrile gloves for incidental contact. For prolonged contact or when handling

larger quantities, consider thicker, chemical-resistant gloves. Always inspect gloves for

tears or punctures before use and practice proper glove removal technique to avoid skin

contact.

Lab Coat: A buttoned, long-sleeved lab coat is mandatory.

Footwear: Wear closed-toe shoes.

Respiratory Protection:

For weighing and handling of the powder where dust may be generated, a NIOSH-

approved respirator with a particulate filter (N95 or higher) is required.
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4. Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound inside a chemical fume hood.

To minimize dust generation, handle the powder gently.

Use a dedicated, labeled weighing vessel.

Clean the balance and surrounding area with a damp cloth or a HEPA-filtered vacuum after

use. Do not use a dry brush, as this can aerosolize the powder.

5. Experimental Use:

When adding the compound to a reaction vessel, do so within the fume hood.

If dissolving the compound, add the solvent to the solid slowly to avoid splashing.

Keep all containers with 6-Nitro-1-indanone covered when not in immediate use.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 6-Nitro-1-indanone and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. Nitrated aromatic compounds

should be treated as hazardous waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect excess or spilled 6-Nitro-1-indanone powder in a dedicated, labeled hazardous

waste container.

Contaminated materials such as weighing paper, gloves, and disposable lab coats should

also be placed in this container.

Liquid Waste:
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Collect solutions containing 6-Nitro-1-indanone in a separate, labeled hazardous waste

container for halogenated or non-halogenated organic waste, depending on the solvent

used.

Do not pour any waste containing 6-Nitro-1-indanone down the drain.

Empty Containers:

Rinse empty containers with a suitable solvent (e.g., acetone or ethanol) three times.

Collect the rinsate as hazardous liquid waste.

Deface the label on the empty container before disposing of it in the appropriate solid

waste stream, in accordance with institutional guidelines.

2. Waste Container Labeling:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name of the contents (including 6-Nitro-1-indanone and any solvents), and the

approximate concentrations.

3. Waste Storage and Pickup:

Store hazardous waste containers in a designated satellite accumulation area that is secure

and has secondary containment.

Keep waste containers closed except when adding waste.

Arrange for waste pickup by your institution's Environmental Health and Safety (EHS)

department.

Mandatory Visualization: Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 6-Nitro-1-indanone.
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Safe Handling and Disposal Workflow for 6-Nitro-1-indanone

Preparation

Handling

Decontamination & Disposal Emergency Response

1. Review SDS and Procedures

2. Don Appropriate PPE
(Goggles, Nitrile Gloves, Lab Coat, Respirator)

3. Prepare Fume Hood and Equipment

4. Weigh and Aliquot Solid
in Fume Hood

5. Perform Experiment
in Fume Hood

Spill Personal Exposure6. Decontaminate Work Area
(Wet Wipe or HEPA Vacuum)

7. Segregate Waste
(Solid, Liquid, Sharps)

8. Label Hazardous Waste Containers

9. Store Waste in Satellite Area

10. Arrange EHS Pickup

Follow Spill Protocol:
- Evacuate if necessary

- Use spill kit
- Report to EHS

Follow First Aid:
- Skin: Wash with soap and water
- Eyes: Flush with water for 15 min

- Inhalation: Move to fresh air
- Seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-Nitro-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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